Cas no 1598381-36-2 (1-oxa-3,9-diazaspiro[5.5]undecan-2-one;hydrochloride)

• Product Name: 1-oxa-3,9-diazaspiro[5.5]undecan-2-one;hydrochloride
• CAS No: 1598381-36-2
• MF: C₈H₁₅ClN₂O₂
• MW: 206.669901132584
• MDL: MFCD19708011
• CID: 3164417
• Update Time: 2025-06-25

1-oxa-3,9-diazaspiro[5.5]undecan-2-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-3,9-diazaspiro[5.5]undecan-2-one hydrochloride
• AK151128
• ST2403490
• 1-Oxa-3,9-diazaspiro[5.5]undecan-2-one HCl
• 1-oxa-3,9-diazaspiro[5.5]undecan-2-one;hydrochloride

• MDL： MFCD19708011
• Inchi： 1S/C8H14N2O2.ClH/c11-7-10-6-3-8(12-7)1-4-9-5-2-8;/h9H,1-6H2,(H,10,11);1H
• InChI Key： UFBTXWAQKVRUBD-UHFFFAOYSA-N
• SMILES： Cl.O1C(NCCC21CCNCC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• Topological Polar Surface Area: 50.4

1-oxa-3,9-diazaspiro[5.5]undecan-2-one;hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 1-oxa-3,9-diazaspiro[5.5]undecan-2-one;hydrochloride

Chemical Profile of CAS No. 1598381-36-2: 1-Oxa-3,9-Diazaspiro[5.5]Undecan-2-One; Hydrochloride

CAS No. 1598381-36-2, commonly referred to as 1-Oxa-3,9-Diazaspiro[5.5]Undecan-2-One; Hydrochloride, is a complex organic compound with a unique spirocyclic structure. This compound has garnered significant attention in the scientific community due to its potential applications in drug design and material science. The molecule consists of a spiro ring system with an oxygen atom and two nitrogen atoms, creating a rigid and potentially bioactive framework.

The synthesis of 1-Oxa-3,9-Diazaspiro[5.5]Undecan-2-One involves a multi-step process that typically includes cyclization reactions under specific conditions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production of this compound, ensuring higher yields and better purity. The hydrochloride salt form is particularly favored due to its enhanced solubility and stability under various experimental conditions.

One of the most promising applications of this compound lies in its potential as a pharmacophore in drug development. Studies have shown that the spirocyclic structure can serve as a scaffold for designing molecules with specific biological activities, such as kinase inhibitors or GPCR modulators. Researchers have utilized computational chemistry tools to predict the binding affinities of this compound to various protein targets, providing valuable insights into its therapeutic potential.

In addition to its pharmacological applications, CAS No. 1598381-36-2 has also been explored for its role in materials science. The rigid spirocyclic structure exhibits interesting mechanical properties, making it a candidate for advanced materials such as high-performance polymers or nanomaterials. Recent studies have focused on incorporating this compound into polymer networks to enhance their mechanical strength and thermal stability.

The environmental impact of 1-Oxa-3,9-Diazaspiro[5.5]Undecan-2-One; Hydrochloride has also been a topic of interest. Researchers have conducted biodegradation studies to assess its potential impact on ecosystems. Results indicate that the compound undergoes slow degradation under aerobic conditions, suggesting the need for careful disposal practices to minimize environmental risks.

In conclusion, CAS No. 1598381-36-2 represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool in both academic research and industrial development.